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Compound of Interest

Compound Name: Acetyl butyrate

Cat. No.: B12692033

Essential Safety and Handling Guide for Acetyl
Butyrate

Disclaimer: No specific Safety Data Sheet (SDS) for Acetyl Butyrate is readily available. The
following guidance is based on the general properties of organic esters and data from
structurally similar compounds like butyl butyrate and ethyl butyrate. It is crucial to supplement
this information with your institution's specific safety protocols and to handle the substance with
caution, assuming it may be hazardous.

This guide provides researchers, scientists, and drug development professionals with essential,
immediate safety and logistical information for handling Acetyl Butyrate. The procedural, step-
by-step guidance is designed to directly answer specific operational questions, ensuring a safe
laboratory environment.

Physicochemical and Hazard Information (Inferred)

Acetyl Butyrate is an ester that should be handled with care. Based on similar compounds, it
is likely to be a flammable liquid and may cause irritation to the skin, eyes, and respiratory tract.

Table 1: Comparative Physicochemical Properties of Similar Esters

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12692033?utm_src=pdf-interest
https://www.benchchem.com/product/b12692033?utm_src=pdf-body
https://www.benchchem.com/product/b12692033?utm_src=pdf-body
https://www.benchchem.com/product/b12692033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12692033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Butyl Butyrate Ethyl Butyrate
Molecular Formula C8H1602 C6H1202

Molecular Weight 144.21 g/mol 116.16 g/mol
Appearance Light yellow liquid Colorless liquid

Odor Sweet Pineapple-like

Boiling Point 164 - 165 °C 120-121°C

Flash Point 49 °C 26 °C

Solubility Insoluble in water Slightly soluble in water

Source: Information synthesized from publicly available SDS for Butyl Butyrate and Ethyl
Butyrate.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling Acetyl Butyrate.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Specific Recommendations

) Chemical safety goggles or a full face shield
Eye/Face Protection T )
where splashing is possible.[1]

Chemical-resistant gloves such as Nitrile or
Hand Protection Butyl rubber.[1][2] Regularly inspect gloves for

any signs of wear or contamination.

A laboratory coat must be worn and kept closed.
Body Protection [3] For larger quantities, a chemical-resistant

apron is recommended.[2]

All handling should be performed in a well-
Respiratory Protection ventilated area, preferably under a chemical

fume hood to minimize inhalation of vapors.[4]

Operational and Disposal Plans

Handling and Storage Protocol:

o Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume
hood.[4]

¢ Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not inhale vapors.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools.[5]

e Hygiene: Wash hands thoroughly after handling.[3]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]
Spill Cleanup Procedure:

o Evacuate: Immediately clear the area of all non-essential personnel.

o Ventilate: Ensure the area is well-ventilated.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.osha.gov/sites/default/files/publications/OSHA3151.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3151.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_PEG4_PFP_ester.pdf
https://easychem.com.au/organic-chemistry-3/hydrocarbons/describe-the-procedures-required-to-safely-handle-and-dispose-of-organic-substances/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_PEG4_PFP_ester.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://easychem.com.au/organic-chemistry-3/hydrocarbons/describe-the-procedures-required-to-safely-handle-and-dispose-of-organic-substances/
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://easychem.com.au/organic-chemistry-3/hydrocarbons/describe-the-procedures-required-to-safely-handle-and-dispose-of-organic-substances/
https://www.carlroth.com/medias/SDB-8150-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ0MTN8YXBwbGljYXRpb24vcGRmfGFHSTNMMmd3T1M4NU1UYzRPVEEyTlRVNE5EazBMMU5FUWw4NE1UVXdYMGRDWDBWT0xuQmtaZ3w0ZTVlOTg1NmNmYWUzYTA5ODVjZWY4MTRiMDk3NDkzMDZhNDE5NzM2OTU4ZTJiNTIzOTgxNTk3Mzc0YWQ5OTk1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12692033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth. Do
not use combustible materials like sawdust.

e Collection: Collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.

o Decontamination: Clean the spill area thoroughly with soap and water.
Waste Disposal Plan:

All waste containing Acetyl Butyrate, including unused material, contaminated solvents, and
disposable labware (e.g., pipette tips, gloves), must be treated as hazardous chemical waste.

[7]

e Segregation: Dispose of in a designated "Organic Liquid" or "Halogenated Organic Waste"
container, depending on institutional guidelines.[4][5]

e Labeling: Ensure the waste container is properly labeled with the contents.

o Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.
[7] Do not pour down the drain.[4]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.

Table 3: First Aid Procedures
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Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[8][9]

Skin Contact

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing.[8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
have them drink 2-4 cupfuls of water or milk.[10]

Seek immediate medical attention.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Acetyl Butyrate in a

laboratory setting.
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Caption: Workflow for the safe handling of Acetyl Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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